Cas no 1484539-30-1 (1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid)
1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid
- Cyclopropanecarboxylic acid, 1-[2-(3-thienyl)ethyl]-
-
- Inchi: 1S/C10H12O2S/c11-9(12)10(4-5-10)3-1-8-2-6-13-7-8/h2,6-7H,1,3-5H2,(H,11,12)
- InChI Key: MMYQODXGWZBMHH-UHFFFAOYSA-N
- SMILES: C1(CCC2C=CSC=2)(C(O)=O)CC1
Experimental Properties
- Density: 1.294±0.06 g/cm3(Predicted)
- Boiling Point: 338.2±15.0 °C(Predicted)
- pka: 4.77±0.20(Predicted)
1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845404-0.05g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1845404-0.1g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1845404-0.25g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1845404-0.5g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1845404-1.0g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1845404-2.5g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1845404-5.0g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1845404-10.0g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 10g |
$5774.0 | 2023-06-01 | ||
| Enamine | EN300-1845404-1g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1845404-5g |
1-[2-(thiophen-3-yl)ethyl]cyclopropane-1-carboxylic acid |
1484539-30-1 | 5g |
$2858.0 | 2023-09-19 |
1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
Additional information on 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid
Recent Advances in the Study of 1-2-(Thiophen-3-yl)ethylcyclopropane-1-carboxylic Acid (CAS: 1484539-30-1)
The compound 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid (CAS: 1484539-30-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring and thiophene moiety contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.
One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of potent kinase inhibitors. The research team utilized 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid to develop a series of compounds with improved selectivity and pharmacokinetic properties. These findings suggest that this compound could play a crucial role in the development of next-generation targeted therapies.
Further investigations into the compound's mechanism of action have revealed its ability to modulate specific signaling pathways. In vitro studies have shown that derivatives of 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid can effectively inhibit the activity of certain protein kinases while exhibiting minimal off-target effects. This selectivity makes it an attractive candidate for further drug development efforts.
The compound's potential extends beyond kinase inhibition. Recent preclinical studies have explored its application in the treatment of inflammatory diseases. Researchers have found that structural modifications of 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid can yield compounds with significant anti-inflammatory activity, potentially offering new treatment options for conditions such as rheumatoid arthritis and inflammatory bowel disease.
From a synthetic chemistry perspective, advances in the production of 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid have improved both yield and purity. New catalytic methods have been developed that allow for more efficient synthesis of this compound and its derivatives, facilitating further research and potential scale-up for clinical applications.
As research continues, the full therapeutic potential of 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid and its derivatives remains to be fully explored. Current studies are investigating its application in combination therapies and its potential to overcome drug resistance in various disease models. The compound's versatility and promising biological activity make it a subject of ongoing interest in the pharmaceutical research community.
In conclusion, 1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid (CAS: 1484539-30-1) represents an important chemical entity in modern drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for medicinal chemists and a promising candidate for the development of novel therapeutics. Continued research in this area is expected to yield significant advancements in targeted drug development and personalized medicine approaches.
1484539-30-1 (1-2-(thiophen-3-yl)ethylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)